Cas no 94247-95-7 (tetradecachloro-29H,31H-phthalocyanine)

• Product Name: tetradecachloro-29H,31H-phthalocyanine
• CAS No: 94247-95-7
• MF: C₃₂H₂Cl₁₄N₈
• MW: 994.753871440887
• CID: 814808
• Update Time: 2023-11-18

tetradecachloro-29H,31H-phthalocyanine Chemical and Physical Properties

Names and Identifiers

• 29H,31H-Phthalocyanine,tetradecachloro- (9CI)
• CID 139596780
• tetradecachloro-29H,31H-phthalocyanine

• Inchi： 1S/C32H2Cl14N8/c33-4-2-1-3-5(12(4)34)26-47-25(3)48-27-6-7(14(36)20(42)19(41)13(6)35)29(50-27)52-31-10-11(18(40)24(46)23(45)17(10)39)32(54-31)53-30-9-8(28(49-26)51-30)15(37)21(43)22(44)16(9)38/h1-2H/b48-25-,48-27-,49-26-,49-28-,52-29-,52-31-,53-30-,53-32-
• InChI Key： QKGPRRJCMULPLQ-HDIUNJNYSA-N
• SMILES： ClC1=C(C(=C(C2C3=NC4C5C(=C(C(=C(C=5C(=NC5C6C=CC(=C(C=6C(N=5)=NC5C6C(=C(C(=C(C=6C(N=5)=NC(C=21)=N3)Cl)Cl)Cl)Cl)Cl)Cl)N=4)Cl)Cl)Cl)Cl)Cl)Cl)Cl |t:6,16,28,40|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 54
• Rotatable Bond Count: 0
• Complexity: 1890
• Topological Polar Surface Area: 98.9

Experimental Properties

• Density: 2.17
• Refractive Index: 1.919